3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-4-(5-methylfuran-2-carbonyl)-5-[3-(prop-2-en-1-yloxy)phenyl]-2,5-dihydro-1H-pyrrol-2-one

• IUPAC Name: 4-hydroxy-1-(3-imidazol-1-ylpropyl)-3-(5-methylfuran-2-carbonyl)-2-(3-prop-2-enoxyphenyl)-2H-pyrrol-5-one
• InChI: InChI=1S/C25H25N3O5/c1-3-14-32-19-7-4-6-18(15-19)22-21(23(29)20-9-8-17(2)33-20)24(30)25(31)28(22)12-5-11-27-13-10-26-16-27/h3-4,6-10,13,15-16,22,30H,1,5,11-12,14H2,2H3
• InChI Key: FBTKIGVYWIEJFA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(=O)C2=C(C(=O)N(C2C3=CC(=CC=C3)OCC=C)CCCN4C=CN=C4)O
• Molecular Formula: C25H25N3O5
• Molecular Weight: 447.5 g/mol

Description

This compound is a pyrrolidinone derivative featuring a complex heterocyclic framework. Its structure includes:

• A 2,5-dihydro-1H-pyrrol-2-one core substituted with a hydroxyl group at position 2.
• A 3-(1H-imidazol-1-yl)propyl side chain at position 1, introducing an imidazole moiety known for enhancing bioactivity in pharmaceuticals .
• A 5-methylfuran-2-carbonyl group at position 4, which may contribute to antifungal or antimicrobial properties based on furan derivatives’ established activities .
• A 3-(prop-2-en-1-yloxy)phenyl substituent at position 5, providing a propargyl ether linkage that could influence metabolic stability or receptor binding .

The compound’s stereochemistry and conformational flexibility are critical for its interactions with biological targets.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-4-(5-methylfuran-2-carbonyl)-5-[3-(prop-2-en-1-yloxy)phenyl]-2,5-dihydro-1H-pyrrol-2-one typically involves multi-step organic reactions. The process may start with the preparation of the imidazole and furan intermediates, followed by their coupling with the pyrrolone core under specific conditions. Common reagents used in these reactions include strong bases, acids, and catalysts to facilitate the formation of the desired bonds.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles to ensure sustainable production.

Chemical Reactions Analysis

Types of Reactions

This compound can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl group.

Reduction: The imidazole ring can be reduced under specific conditions.

Substitution: The furan and imidazole rings can participate in electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like PCC (Pyridinium chlorochromate) or KMnO4 (Potassium permanganate) can be used.

Reduction: Hydrogenation using Pd/C (Palladium on carbon) or other reducing agents.

Substitution: Halogenating agents, nucleophiles, and electrophiles under controlled conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group would yield a ketone or aldehyde, while substitution reactions could introduce various functional groups into the imidazole or furan rings.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction mechanisms and pathways.

Biology

In biological research, this compound may serve as a probe or ligand in studies involving enzyme interactions, receptor binding, and cellular pathways.

Medicine

Medically, this compound could be investigated for its potential therapeutic properties, such as antimicrobial, anticancer, or anti-inflammatory activities.

Industry

In the industrial sector, this compound might be used in the development of new materials, such as polymers or coatings, due to its diverse functional groups and reactivity.

Mechanism of Action

The mechanism by which this compound exerts its effects would depend on its specific application. For instance, in a biological context, it might interact with specific enzymes or receptors, modulating their activity and influencing cellular processes. The imidazole ring could play a crucial role in binding to metal ions or active sites, while the furan and pyrrolone moieties might contribute to the overall stability and reactivity of the compound.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

Compound Name/Class	Key Structural Features	Bioactivity (Target/Mechanism)	Reference
4-[4-(Allyloxy)benzoyl]-3-hydroxy-1-[3-(1H-imidazol-1-yl)propyl]-5-phenyl-1,5-dihydro-2H-pyrrol-2-one	- 4-(Allyloxy)benzoyl group - 5-phenyl substituent	Antifungal (MIC values not reported; structural similarity suggests potential activity)
Pyrrolidinone derivatives (e.g., compounds 8–10 from Fusarium decemcellulare)	- Variably substituted acyl groups - No imidazole moiety	Antifungal activity against Colletotrichum musae (MIC: 64–256 μg/mL)
Imidazole-pyrazol-3(2H)-one hybrids	- Imidazole and pyrazole heterocycles - Arylidene substituents	Growth inhibitory activity against microbial pathogens (specific data pending)
Furan derivatives (e.g., 5-methylfuran-2-carbonyl analogs)	- Furan rings with methyl or carbonyl groups	Broad-spectrum antimicrobial, cytotoxic, and anti-inflammatory properties
Pyrrolidinone-thiazole conjugates	- Sulfonylamide or thiazole substituents	Antibacterial activity (Gram-positive and Gram-negative strains; MIC: 8–32 μg/mL)

Key Comparative Insights

Bioactivity Profile: The target compound’s 5-methylfuran-2-carbonyl group aligns with furan derivatives’ known roles in antimicrobial and cytotoxic activities . However, its efficacy against C. musae remains unverified, unlike related pyrrolidinones (MIC: 64–256 μg/mL) . The imidazole-propyl side chain may enhance binding to fungal or bacterial enzymes (e.g., cytochrome P450 or histidine kinases), a trait observed in imidazole-containing antifungals .

Structural Advantages: Compared to simpler pyrrolidinones (e.g., compounds 8–10), the 3-(prop-2-en-1-yloxy)phenyl substituent could improve metabolic stability by resisting oxidative degradation . The propargyl ether linkage may facilitate covalent interactions with target proteins, a mechanism exploited in kinase inhibitors .

Limitations :

• The absence of direct pharmacological data for the target compound necessitates further in vitro testing.
• Bulkier substituents (e.g., 5-methylfuran) might reduce solubility, a common challenge in furan-derived drug candidates .

Research Findings and Data Gaps

• Antifungal Potential: Structural analogs with pyrrolidinone cores and acyl groups show moderate activity against C. musae (MIC: 64–256 μg/mL), but the target compound’s 5-methylfuran and imidazole groups may enhance potency .
• Synthetic Feasibility: The compound’s synthesis would likely follow routes similar to imidazole-pyrrolidinone hybrids, involving condensation of pre-functionalized fragments .
• Data Needs : Pharmacokinetic studies (e.g., solubility, metabolic stability) and in vitro assays against fungal/bacterial strains are critical next steps.